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Introduction

4-Methylethcathinone (4-MEC) is a synthetic stimulant of the cathinone class, chemically
related to mephedrone.[1] It has emerged as a designer drug, often marketed as a substitute
for controlled substances like mephedrone.[2] Chemically known as 2-(ethylamino)-1-(4-
methylphenyl)propan-1-one, 4-MEC is an N-ethylated analog of 4-methylmethcathinone.[2]
Due to its potential for abuse and lack of accepted medical use, it is classified as a Schedule |
controlled substance in the United States.[2][3] This guide provides a comprehensive technical
overview of 4-MEC, focusing on its chemical properties, mechanism of action, and analytical
methodologies.

Chemical and Physical Properties

4-MEC is typically found as a white, water-soluble hydrochloride salt powder.[2] Its chemical
and physical properties are summarized in the table below.
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Property Value Source
Molecular Formula C12H17NO PubChem
Molecular Weight 191.27 g/mol PubChem

2-(ethylamino)-1-(p-
IUPAC Name PubChem
tolyl)propan-1-one

CAS Number 1225617-18-4 PubChem

Purity (as hydrochloride) Crystalline solid Cayman Chemical

DMF: 50 mg/ml, DMSO: 50
Solubility mg/ml, Ethanol: 30 mg/ml, Cayman Chemical
PBS (pH 7.2): 10 mg/ml

Mechanism of Action

4-MEC's primary mechanism of action involves the inhibition of monoamine transporters,
leading to an increase in the extracellular concentrations of dopamine, serotonin, and
norepinephrine.[4] It acts as a non-selective substrate for these transporters, with a notable
affinity for the serotonin transporter (SERT).[2]

Signaling Pathway Diagram

The following diagram illustrates the proposed mechanism of action of 4-MEC at the synaptic
cleft.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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